Cas no 1261230-29-8 ((5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride)

• Product Name: (5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride
• CAS No: 1261230-29-8
• MF: C₉H₁₄ClFN₄
• MW: 232.685663700104
• CID: 2164649
• Update Time: 2025-05-26

(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride
• 5-fluoro-N-(piperidin-3-yl)pyrimidin-2-amine hydrochloride
• SBB075105
• (5-fluoropyrimidin-2-yl)-3-piperidylamine, chloride
• (5-Fluoropyrimidin-2-yl)piperidin-3-ylamine hydrochloride

• Inchi： 1S/C9H13FN4.ClH/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8;/h4-5,8,11H,1-3,6H2,(H,12,13,14);1H
• InChI Key： AHDYPEUXUWACMP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=NC(=NC=1)NC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 49.8

Additional information on (5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride

The Chemical Compound CAS No. 1261230-29-8: (5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine Hydrochloride

(5-Fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride, identified by the CAS registry number 1261230-29-8, is a compound of significant interest in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The structure of this compound consists of a pyrimidine ring substituted with a fluoro group at the 5-position and a piperidine ring attached via an amine linkage at the 3-position. The hydrochloride salt form suggests its use in pharmaceutical formulations where ionization is required for stability or bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives as scaffolds for drug discovery. The presence of the fluoro group at the 5-position of the pyrimidine ring introduces electronic effects that can enhance binding affinity to target proteins, making it a promising candidate for various therapeutic targets. The piperidine moiety, on the other hand, contributes to the compound's lipophilicity and ability to penetrate biological membranes, which are critical properties for drug candidates.

One of the most notable applications of (5-fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride lies in its potential as an anticancer agent. Pyrimidine derivatives have been extensively explored in oncology due to their ability to inhibit key enzymes involved in DNA synthesis and repair. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a targeted therapy. Furthermore, its ability to modulate signaling pathways such as the PI3K/AKT/mTOR pathway has been reported in preclinical models, indicating its role in inhibiting tumor growth and metastasis.

In addition to its oncological applications, this compound has shown promise in other therapeutic areas. For instance, research has indicated its potential as an anti-inflammatory agent by modulating cytokine production and reducing oxidative stress. This dual functionality underscores the versatility of pyrimidine derivatives in addressing multiple disease states.

The synthesis of (5-fluoro-pyrimidin-2-yl)-piperidin-3-yl-amine hydrochloride involves a multi-step process that typically begins with the preparation of the pyrimidine ring followed by substitution reactions to introduce the fluoro group and piperidine moiety. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From a pharmacokinetic perspective, this compound demonstrates favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its bioavailability is further enhanced by the hydrochloride salt form, which facilitates dissolution and absorption across biological membranes. However, ongoing studies are focused on optimizing its pharmacokinetic properties to improve therapeutic efficacy and minimize adverse effects.

In terms of safety and toxicity profiles, preliminary studies indicate that (5-fluoro-pyrimidin-2-yil)-piperidin--3-yil-amme hydrochloride exhibits low toxicity at therapeutic doses. However, long-term toxicological studies are essential to fully assess its safety profile for clinical use. Regulatory agencies require comprehensive safety evaluations before approval for human use can be granted.

The development of this compound represents a significant step forward in drug discovery, leveraging advancements in synthetic chemistry and pharmacology. Its unique structure and versatile biological activity make it a valuable addition to the arsenal of potential therapeutics targeting diverse disease states.